Cas no 13400-10-7 (Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate))
13400-10-7 structure
Product Name:Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate)
CAS No:13400-10-7
MF:C10H16N5O13P3
MW:507.181024551392
CID:119552
PubChem ID:128882
Update Time:2025-04-18
Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate) (9CI)
- adenosine 3'-phosphate 5'-diphosphate
- 3'-Phosphoadenosine diphosphate
- 3'-Phospho-ADP
- 5'-Diphosphoadenosine 3'-phosphate
- 5'-Ppap-3'
- adenosine 3'-(dihydrogen phosphate) 5'-(trihydrogen diphosphate)
- Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate)
- Adenosine 5'-diphosphate 3'-phosphate
- Adenosine 3'-phosphate 5'-diphosphate
- 3'-Phosphoryl-ADP
- 3'- Phosphate-Adenosine-5'-Diphosphate
- Adenosine, 3'-phosphate 5'-pyrophosphate (7CI)
- Adenosine, 3'-(dihydrogen phosphate) 5'-(trihydrogen pyrophosphate) (8CI)
- 3/'-Phosphate-adenosine-5/'-diphosphate
- 9-{5-O-[hydroxy(phosphonooxy)phosphoryl]-3-O-phosphonopentofuranosyl}-9H-purin-6-amine
- 13400-10-7
- SCHEMBL905456
- PD060307
- 3'-phosphate-adenosine-5'-diphosphate
- 1afk
- [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methyl phosphono hydrogen phosphate
- DB01842
- Adenosine 3'-phosphoric acid 5'-diphosphoric acid
- DTXSID90928385
- Adenosine, 3'-phosphate 5'-pyrophosphate (7CI)
- 3'-Phosphoryl-ADP
- Adenosine 5'-diphosphate 3'-phosphate
- NS00070891
-
- Inchi: 1S/C10H16N5O13P3/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-31(23,24)28-30(20,21)22/h2-4,6-7,10,16H,1H2,(H,23,24)(H2,11,12,13)(H2,17,18,19)(H2,20,21,22)/t4-,6-,7-,10-/m1/s1
- InChI Key: GBBWIZKLHXYJOA-KQYNXXCUSA-N
- SMILES: P(=O)(O)(O)O[C@@H]1[C@@H](COP(=O)(O)OP(=O)(O)O)O[C@H]([C@@H]1O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 501.95673
- Monoisotopic Mass: 506.996
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 17
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _5.7
- Topological Polar Surface Area: 279Ų
Experimental Properties
- Density: 2.63
- Boiling Point: 994.3°Cat760mmHg
- Flash Point: 555.1°C
- Refractive Index: 1.904
- PSA: 293.28
Adenosine 5'-(trihydrogen diphosphate), 3'-(dihydrogen phosphate) Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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